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Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone secreted from intestinal
enteroendocrine L-cells, playing a crucial role in glucose homeostasis. Its therapeutic potential
has led to the development of GLP-1 receptor agonists for the treatment of type 2 diabetes and
obesity. BMS-986034 is a potent and selective agonist of G protein-coupled receptor 119
(GPR119), a receptor expressed on L-cells. Activation of GPR119 by agonists like BMS-
986034 stimulates the secretion of GLP-1, making it a promising therapeutic target.

These application notes provide detailed protocols for in vitro and in vivo assays to evaluate
the effect of BMS-986034 on GLP-1 secretion.

GPR119 Signaling Pathway in L-Cells

Activation of GPR119 by an agonist such as BMS-986034 initiates a downstream signaling
cascade within the intestinal L-cell, leading to the secretion of GLP-1. This process is primarily
mediated through the Gas subunit, which activates adenylyl cyclase, leading to an increase in
intracellular cyclic AMP (cAMP). Elevated cAMP levels then promote the exocytosis of GLP-1-
containing granules. Notably, GPR119-mediated GLP-1 secretion from intestinal L-cells has
been shown to be glucose-independent.[1]
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Caption: GPR119 signaling cascade initiated by BMS-986034.

In Vitro GLP-1 Secretion Assay

This protocol describes the measurement of GLP-1 secretion from an immortalized murine
intestinal L-cell line, GLUTag, in response to BMS-986034.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15603655?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603655?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. Glucagon-Like Peptide-1 Cleavage Product GLP-1 (9-36) Amide Enhances Hippocampal
Long-term Synaptic Plasticity in Correlation with Suppression of Kv4.2 expression and eEF2
Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for GLP-1 Secretion
Assay Using BMS-986034]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603655#gIp-1-secretion-assay-using-bms-986034]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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